Cas no 262280-03-5 (6,6-difluoro-2-aza-bicyclo[2.2.1]heptan-3-one)

• Product Name: 6,6-difluoro-2-aza-bicyclo[2.2.1]heptan-3-one
• CAS No: 262280-03-5
• MF: C₆H₇F₂NO
• MW: 147.122688531876
• CID: 247456
• PubChem ID: 45090390
• Update Time: 2025-04-19

6,6-difluoro-2-aza-bicyclo[2.2.1]heptan-3-one Chemical and Physical Properties

Names and Identifiers

• 6,6-difluoro-2-aza-bicyclo[2.2.1]heptan-3-one
• 2-Azabicyclo[2.2.1]heptan-3-one,6,6-difluoro-(9CI)
• 2-Azabicyclo[2.2.1]heptan-3-one,6,6-difluoro-
• AKOS006378409
• 262280-03-5
• 6,6-difluoro-2-azabicyclo[2.2.1]heptan-3-one

• Inchi： 1S/C6H7F2NO/c7-6(8)2-3-1-4(6)9-5(3)10/h3-4H,1-2H2,(H,9,10)
• InChI Key： SLZZVCBTGYVHDY-UHFFFAOYSA-N
• SMILES： FC1(CC2C(NC1C2)=O)F

Computed Properties

• Exact Mass: 147.04961
• Monoisotopic Mass: 147.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 29.1